(4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine

• IUPAC Name: (4-methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine
• InChI: InChI=1S/C7H13NO/c1-6-2-7(3-6,4-8)9-5-6/h2-5,8H2,1H3
• InChI Key: CEAFNAZSKXWJNK-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C1)(OC2)CN
• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• CAS No.: 2138031-00-0

Description

(4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine is a chemical compound with the molecular formula C7H13NO and a molecular weight of 127.18 g/mol . This compound features a bicyclic structure with an oxirane ring and a methyl group, making it an interesting subject for various chemical studies.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4-Methyl-2-oxabicyclo[211]hexan-1-yl)methanamine typically involves the reaction of appropriate precursors under controlled conditionsSpecific reaction conditions such as temperature, pressure, and catalysts can vary depending on the desired yield and purity .

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes to ensure consistent quality and high yield. The use of automated systems and advanced monitoring techniques helps in maintaining the reaction conditions and optimizing the production process .

Chemical Reactions Analysis

Types of Reactions: (4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The amine group can participate in substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under appropriate conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted amines.

Scientific Research Applications

(4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Medicine: Research into its potential therapeutic effects and its role as a precursor in drug synthesis is ongoing.

Industry: It finds applications in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which (4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine exerts its effects involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, influencing various biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

• (4-Methoxymethyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine
• (4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanol

Comparison: Compared to similar compounds, (4-Methyl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine is unique due to its specific bicyclic structure and the presence of an amine group.